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Compound of Interest

Compound Name: 4-Chlorobenzamide

Cat. No.: B146232 Get Quote

An In-depth Technical Guide to 4-Chlorobenzamide: CAS Number, Properties, Synthesis, and

Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chlorobenzamide, a

halogenated aromatic amide of significant interest in medicinal chemistry and organic

synthesis. This document details its chemical and physical properties, provides experimental

protocols for its synthesis and characterization, and explores its known and potential biological

activities.

Core Properties and Identification
4-Chlorobenzamide is a white to off-white crystalline solid at room temperature.[1][2] Its core

structure consists of a benzene ring substituted with both a chlorine atom and an amide

functional group.[1]

Table 1: Chemical Identifiers for 4-Chlorobenzamide
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Identifier Value

CAS Number 619-56-7[2][3][4][5]

Molecular Formula C₇H₆ClNO[2][3][6][7]

IUPAC Name 4-chlorobenzamide[6]

Synonyms
p-Chlorobenzamide, Benzamide, 4-chloro-[4][6]

[7]

InChI Key BLNVISNJTIRAHF-UHFFFAOYSA-N[8][9]

Canonical SMILES C1=CC(=CC=C1C(=O)N)Cl[5][6]

Table 2: Physicochemical Properties of 4-Chlorobenzamide

Property Value

Molecular Weight 155.58 g/mol [3][5]

Appearance White to off-white fine crystalline powder[1][4]

Melting Point 172-176 °C[4][10]

Boiling Point 290.2 ± 23.0 °C (Predicted)[4]

Density ~1.22 - 1.38 g/cm³ (Estimate)[2][4]

Water Solubility Low / Slightly soluble[1][2][4]

Organic Solvent Solubility
Soluble in ethanol, acetone, and chloroform[1]

[2]

pKa 15.71 ± 0.50 (Predicted)[4]

Synthesis and Purification
The most common and straightforward synthesis of 4-Chlorobenzamide is the amidation of 4-

chlorobenzoyl chloride. This reaction involves the treatment of the acyl chloride with ammonia.
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Caption: Synthetic pathway for 4-Chlorobenzamide.

Experimental Protocol: Synthesis from 4-Chlorobenzoyl
Chloride
This protocol describes the synthesis of 4-Chlorobenzamide via the reaction of 4-

chlorobenzoyl chloride with concentrated ammonium hydroxide.

Materials:

4-Chlorobenzoyl chloride

Ammonium hydroxide (concentrated solution, e.g., 28-30%)

Dichloromethane (DCM)
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Deionized water

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Separatory funnel

Büchner funnel and filter paper

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 4-chlorobenzoyl chloride in

dichloromethane. Cool the flask in an ice bath with continuous stirring.

Amidation: Slowly add concentrated ammonium hydroxide dropwise to the stirred solution. A

white precipitate of 4-Chlorobenzamide will form.

Reaction Completion: After the addition is complete, continue stirring the mixture in the ice

bath for an additional 30 minutes, then allow it to warm to room temperature and stir for

another 1-2 hours.

Work-up: Transfer the reaction mixture to a separatory funnel. Separate the organic layer.

Wash the organic layer sequentially with deionized water and then with a saturated brine

solution.

Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter

off the drying agent.

Purification: Remove the solvent (DCM) under reduced pressure using a rotary evaporator to

yield crude 4-Chlorobenzamide. The crude product can be further purified by

recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture.

Drying: Dry the purified white solid in a vacuum oven.
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Spectroscopic Characterization
The structure and purity of 4-Chlorobenzamide are typically confirmed using various

spectroscopic techniques.

Table 3: Key Spectroscopic Data for 4-Chlorobenzamide

Technique Data

¹H NMR

(DMSO-d₆, 400 MHz) δ (ppm): ~8.11 (br s, 1H, -

NH), ~7.93 (d, 2H, Ar-H), ~7.54 (d, 2H, Ar-H),

~7.54 (br s, 1H, -NH)[8]

IR

Key peaks (cm⁻¹): ~3400 & ~3200 (N-H

stretch), ~1650 (C=O stretch, Amide I), ~1600

(N-H bend), ~1090 (C-Cl stretch)

MS (EI) m/z: 155 (M⁺), 139 ([M-NH₂]⁺), 111, 75[6]

Experimental Protocol: Characterization
Methodology:

Nuclear Magnetic Resonance (NMR): Prepare a sample by dissolving 5-10 mg of 4-
Chlorobenzamide in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Acquire ¹H and ¹³C NMR spectra using a 400 MHz or higher spectrometer. Chemical shifts

are reported in ppm relative to the residual solvent peak.

Infrared (IR) Spectroscopy: Prepare a potassium bromide (KBr) pellet containing a small

amount of the sample or use an Attenuated Total Reflectance (ATR) accessory. Record the

spectrum over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS): For Electron Ionization (EI) mass spectrometry, introduce a small

amount of the sample into the instrument, typically via a direct insertion probe or after

separation by Gas Chromatography (GC).
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Caption: Experimental workflow for purification and characterization.

Biological Activity and Potential Mechanisms of
Action
While 4-Chlorobenzamide itself is primarily used as a building block in the synthesis of more

complex molecules, the benzamide scaffold is of significant interest in drug discovery.[3]

Derivatives of 4-Chlorobenzamide have been investigated for a range of biological activities.
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Antimicrobial Activity: 4-Chlorobenzamide has shown potential antibacterial and antifungal

properties.[3] The mechanism for related compounds is thought to involve the disruption of

microbial cell integrity or the inhibition of essential enzymes.[11]

Insecticidal Activity: A well-documented mechanism of action for some benzamide-based

insecticides is the inhibition of chitin synthesis.[4] Chitin is a vital component of the insect

exoskeleton, and its disruption is lethal, particularly during molting.

Anticancer and Anti-inflammatory Potential: Preliminary studies on some benzamide

derivatives suggest potential anti-cancer and anti-inflammatory effects, though research in

this area is ongoing and the mechanisms are not fully elucidated.[3] For some related

compounds, the anticancer activity may stem from the disruption of microtubule dynamics,

leading to cell cycle arrest and apoptosis.[11]

Benzamide-based
Insecticide Inhibition

Chitin Synthase
(Enzyme) Chitin PolymerPolymerization

UDP-N-acetylglucosamine
(Precursor)

Disrupted Exoskeleton
Formation Insect Mortality
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Caption: Proposed mechanism of action for related benzamide insecticides.

Safety and Handling
4-Chlorobenzamide is classified as harmful if swallowed and causes serious eye irritation.[6]

Hazard Codes: H302 (Harmful if swallowed), H319 (Causes serious eye irritation)[5]

Precautionary Measures: Standard laboratory safety protocols should be followed. This

includes wearing personal protective equipment (PPE) such as safety glasses, gloves, and a

lab coat. Handling should be done in a well-ventilated area to avoid inhalation of the powder.

First Aid: In case of eye contact, rinse cautiously with water for several minutes. If

swallowed, call a poison control center or doctor. If on skin, wash with plenty of soap and

water.
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This guide serves as a foundational resource for professionals engaged in research and

development involving 4-Chlorobenzamide. The provided data and protocols are intended to

facilitate its synthesis, characterization, and further investigation into its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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